(2Z)-N-benzyl-2-[3-(4-chlorophenyl)-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoethanamide

• IUPAC Name: (2Z)-N-benzyl-2-[3-(4-chlorophenyl)-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetamide
• InChI: InChI=1S/C20H16ClN3O2S/c1-13-19(26)24(16-9-7-15(21)8-10-16)20(27-13)17(11-22)18(25)23-12-14-5-3-2-4-6-14/h2-10,13H,12H2,1H3,(H,23,25)/b20-17-
• InChI Key: APYUUGQYPYGBLE-JZJYNLBNSA-N
• Canonical SMILES: CC1C(=O)N(C(=C(C#N)C(=O)NCC2=CC=CC=C2)S1)C3=CC=C(C=C3)Cl
• Isomeric SMILES: CC1C(=O)N(/C(=C(\C#N)/C(=O)NCC2=CC=CC=C2)/S1)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H16ClN3O2S
• Molecular Weight: 397.9 g/mol

Description

The compound is a thiazolidine derivative with a cyanoethanamide group. Thiazolidines are a class of organic compounds that include a five-membered ring with a nitrogen atom, a sulfur atom, and three carbon atoms. The cyanoethanamide group contains a nitrile (-C≡N) and an amide (-CONH2) functional group, which can participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazolidine ring, the benzyl group, and the cyanoethanamide group would all contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The thiazolidine ring might undergo reactions at the sulfur or nitrogen atoms. The cyanoethanamide group could participate in nucleophilic addition reactions or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. These could include its solubility in various solvents, its melting and boiling points, and its spectral properties.

Scientific Research Applications

Quantum Computing

, molecules like this could be investigated for their quantum mechanical properties. They may contribute to the development of quantum materials that are essential for the advancement of quantum computing technologies.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate on its mechanism of action. If it’s intended to be a drug or a biologically active compound, its mechanism of action would depend on its interactions with biological molecules.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Proper safety precautions should always be taken when working with chemicals.

Future Directions

The future research directions for this compound could include further studies to determine its physical and chemical properties, investigations into its potential biological activity, and the development of methods for its synthesis.